Cas no 1424-06-2 (17a-Pregna-1,4-diene-3,20-dione(7CI,8CI))

• Product Name: 17a-Pregna-1,4-diene-3,20-dione(7CI,8CI)
• CAS No: 1424-06-2
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 225910
• PubChem ID: 249336
• Update Time: 2025-04-19

17a-Pregna-1,4-diene-3,20-dione(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 17a-Pregna-1,4-diene-3,20-dione(7CI,8CI)
• (8S,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 1,4-Pregnadien-3,20-dion
• 1,4-Pregnadien-dion-(3.20)
• 1.4-Pregnadien-3,20-dion
• 1.4-Pregnadien-3.20-dion
• 3.20-Dioxo-pregnadien-(1.4)
• AC1L6O92
• AC1Q6ABC
• AR-1A0598
• CTK0I2758
• KST-1A1927
• NSC67579
• Pregna-1.4-dien-3.20-dion
• NSC-67579
• SCHEMBL11076539
• DTXSID30290235
• (17
• 1424-06-2
• A)-pregna-1,4-diene-3,20-dione

• Inchi： 1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h8,10,12,16-19H,4-7,9,11H2,1-3H3/t16-,17-,18-,19-,20-,21+/m0/s1
• InChI Key： QIEPWCSVQYUPIY-HXIANDDZSA-N
• SMILES： O=C(C)[C@@H]1CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 312.20904
• Monoisotopic Mass: 312.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 449.2°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.556
• PSA: 34.14
• LogP: 4.49950